![molecular formula C29H28N4O3S B2835995 2-{[11-(hydroxymethyl)-14-methyl-5-phenyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide CAS No. 892378-64-2](/img/structure/B2835995.png)
2-{[11-(hydroxymethyl)-14-methyl-5-phenyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-{[11-(hydroxymethyl)-14-methyl-5-phenyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a useful research compound. Its molecular formula is C29H28N4O3S and its molecular weight is 512.63. The purity is usually 95%.
BenchChem offers high-quality 2-{[11-(hydroxymethyl)-14-methyl-5-phenyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[11-(hydroxymethyl)-14-methyl-5-phenyl-2-oxa-4,6,13-triazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The compound’s photochemical and photophysical properties make it an excellent candidate for diagnostic imaging. Researchers have explored its use in fluorescence imaging, magnetic resonance imaging (MRI), and positron emission tomography (PET). By conjugating this compound with imaging probes, it can selectively target specific tissues or disease sites, aiding in early detection and accurate diagnosis .
- As a multifunctional agent, this compound can serve as a therapeutic platform. Its structural features allow for the attachment of therapeutic payloads such as drugs, peptides, or nucleic acids. Researchers have investigated its potential in targeted drug delivery, photodynamic therapy (PDT), and combination therapy. The compound’s stability and biocompatibility are crucial for successful therapeutic applications .
- The compound’s nanoscale dimensions and porosity make it suitable for drug delivery. When incorporated into nanoparticles or metal-organic frameworks (MOFs), it can encapsulate drugs and protect them from degradation. Additionally, its tunable surface properties allow for controlled release kinetics. Researchers have explored its use in cancer therapy, antimicrobial treatment, and gene delivery .
- Given its potential as a drug delivery vehicle, this compound has been investigated for anticancer therapy. By loading it with chemotherapeutic agents, it can selectively target tumor cells while minimizing damage to healthy tissues. Its high surface area and stability enhance drug loading efficiency and release profiles .
- PDT relies on light-activated compounds to generate reactive oxygen species (ROS) within tumor cells, leading to cell death. The compound’s photochemical properties make it an attractive candidate for PDT. When irradiated with specific wavelengths, it can produce ROS, effectively destroying cancer cells. Researchers continue to explore its PDT applications .
- The compound’s unique structure allows for interactions with biomolecules. It can be functionalized and used as a biosensor for detecting specific analytes (e.g., proteins, nucleic acids, or small molecules). Its binding affinity and selectivity play a crucial role in molecular recognition assays and point-of-care diagnostics .
Diagnostic Imaging Agents
Therapeutic Platforms
Drug Delivery Vehicles
Anticancer Applications
Photodynamic Therapy (PDT)
Biosensors and Molecular Recognition
properties
IUPAC Name |
2-[[11-(hydroxymethyl)-14-methyl-5-phenyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H28N4O3S/c1-16-10-17(2)25(18(3)11-16)31-24(35)15-37-29-23-12-22-21(14-34)13-30-19(4)26(22)36-28(23)32-27(33-29)20-8-6-5-7-9-20/h5-11,13,34H,12,14-15H2,1-4H3,(H,31,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHROEBHRHLWQAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=CC=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H28N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.